Cas no 2648934-68-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid)
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1535801
- (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid
- 2648934-68-1
- (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid
-
- Inchi: 1S/C25H28N2O8/c1-34-23(30)11-10-21(24(31)32)27-22(29)12-15(28)13-26-25(33)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,28H,10-14H2,1H3,(H,26,33)(H,27,29)(H,31,32)/t15?,21-/m0/s1
- InChI Key: ZXXVKTZZFJZZQO-FXMQYSIJSA-N
- SMILES: O(C(NCC(CC(N[C@H](C(=O)O)CCC(=O)OC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 484.18456586g/mol
- Monoisotopic Mass: 484.18456586g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 151Ų
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1535801-0.05g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 0.05g |
$2306.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-0.1g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 0.1g |
$2415.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-0.25g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 0.25g |
$2525.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-0.5g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 0.5g |
$2635.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-1.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1535801-2.5g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 2.5g |
$5380.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-5.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1535801-10.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1535801-1g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 1g |
$2745.0 | 2023-08-31 | ||
| Enamine | EN300-1535801-5g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methoxy-5-oxopentanoic acid |
2648934-68-1 | 5g |
$7961.0 | 2023-08-31 |
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid
Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic Acid (CAS No. 2648934-68-1)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid, identified by its CAS number 2648934-68-1, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex amino acid derivative structure, represents a fascinating subject of study in the field of bioorganic chemistry.
The molecular architecture of this compound encompasses several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely recognized for its utility in peptide synthesis and proteomics. The presence of the Fmoc group not only enhances the stability of the compound during synthetic processes but also opens avenues for further derivatization and functionalization. Additionally, the compound features a chiral center at the (2S) position, which is crucial for achieving enantiopurity in pharmaceutical applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. Studies have indicated that the (2S)-configuration contributes to favorable interactions with biological targets, thereby enhancing its pharmacological potential. The 5-methoxy-5-oxopentanoic acid moiety further complements its pharmacophoric properties, suggesting a role in modulating enzyme activity and receptor binding.
In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential for developing novel therapeutic agents. The (9H-fluoren-9-yl)methoxycarbonyl group, a prominent feature in this compound, has been extensively studied for its ability to improve drug solubility and bioavailability. This attribute is particularly relevant in drug design, where optimizing pharmacokinetic profiles is paramount.
Current research endeavors are focused on exploring the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it exhibits promising activities against various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory conditions. The hydroxybutanamido group within the molecule is believed to contribute to its ability to interact with biological systems, potentially leading to therapeutic benefits.
The integration of cutting-edge synthetic methodologies has allowed for the efficient preparation of this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yields and purity, which are critical for subsequent pharmacological evaluations. These advancements underscore the importance of innovative synthetic strategies in modern drug discovery.
The potential applications of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing probes and inhibitors used in biochemical research. Furthermore, the compound's stability under various conditions enhances its utility as an intermediate in multi-step synthetic pathways.
As our understanding of molecular interactions continues to evolve, compounds like this one offer new insights into drug design principles. The ability to modulate specific functional groups while maintaining overall structural integrity provides chemists with a versatile toolset for developing next-generation therapeutics. This underscores the enduring relevance of fundamental research in advancing chemical biology and medicine.
The future direction of research involving this compound will likely involve exploring its role in complex biological pathways and developing novel derivatives with enhanced pharmacological profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing these goals. By leveraging interdisciplinary approaches, scientists can harness the full potential of this remarkable molecule.
2648934-68-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methoxy-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)